4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one

• Molecular Formula: C18H14BrN3O
• Molecular Weight: 368.2 g/mol
• IUPAC Name: 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C18H14BrN3O/c19-13-8-4-7-12(9-13)14-10-15(23)20-18-16(14)17(21-22-18)11-5-2-1-3-6-11/h1-9,14H,10H2,(H2,20,21,22,23)
• InChI Key: VYPRGSLYFCOHPV-UHFFFAOYSA-N
• Isomeric SMILES: C1C(C2=C(NNC2=NC1=O)C3=CC=CC=C3)C4=CC(=CC=C4)Br

Description

4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one, also known as BPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTP belongs to the class of pyrazolo[3,4-b]pyridine derivatives, which have been reported to exhibit various biological activities, including anticancer, anti-inflammatory, and analgesic effects.

Mechanism of Action

The exact mechanism of action of 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been shown to exhibit various biochemical and physiological effects. In cancer cells, 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been reported to induce cell cycle arrest and inhibit cell proliferation. It has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor that is involved in the regulation of inflammation. In addition, 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been reported to reduce pain and inflammation in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activity at low concentrations. However, 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one also has some limitations. Its solubility in water is limited, which can make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one. One area of interest is the development of 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one analogs with improved solubility and potency. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one. This could lead to the development of more targeted therapies for cancer and inflammatory diseases. Finally, more studies are needed to evaluate the safety and efficacy of 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one in animal models and clinical trials.

Synthesis Methods

4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one can be synthesized through a multi-step process involving the reaction of 3-bromobenzaldehyde with 2-aminopyridine, followed by the condensation of the resulting intermediate with 1-phenyl-1,3-butanedione. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. 4-(3-bromophenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has also been shown to possess anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and neuropathic pain.